Cas no 62819-85-6 (1-Propanone, 1-(2-amino-3-methylphenyl)-)

1-Propanone, 1-(2-amino-3-methylphenyl)-, is a specialized organic compound featuring a propanone backbone substituted with a 2-amino-3-methylphenyl group. This structure imparts unique reactivity, making it valuable as an intermediate in fine chemical synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and dyes. The presence of both an amino and a methyl group on the phenyl ring enhances its versatility in electrophilic and nucleophilic reactions. Its well-defined molecular framework ensures consistent performance in coupling and condensation reactions. The compound is typically handled under controlled conditions due to its reactive functional groups, ensuring stability and purity for high-precision applications.

1-Propanone, 1-(2-amino-3-methylphenyl)- structure

62819-85-6 structure

Product Name:1-Propanone, 1-(2-amino-3-methylphenyl)-

CAS No:62819-85-6

MF:C₁₀H₁₃NO

MW:163.216322660446

CID:957998

PubChem ID:10797089

Update Time:2025-05-23

1-Propanone, 1-(2-amino-3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

- 1-Propanone, 1-(2-amino-3-methylphenyl)-
- 1-(2-amino-3-methylphenyl)propan-1-one
- 1-Propanone, 1-(2-amino-3-methylphenyl)-
- 2-methyl-6-propionylaniline
- DTXSID60444946
- SCHEMBL7547028
- RWRXLGIHJKXIQY-UHFFFAOYSA-N
- 62819-85-6
- Inchi： 1S/C10H13NO/c1-3-9(12)8-6-4-5-7(2)10(8)11/h4-6H,3,11H2,1-2H3
- InChI Key： RWRXLGIHJKXIQY-UHFFFAOYSA-N
- SMILES： O=C(CC)C1C=CC=C(C)C=1N

Computed Properties

Exact Mass: 163.099714038g/mol
Monoisotopic Mass: 163.099714038g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 167
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 43.1Å²

1-Propanone, 1-(2-amino-3-methylphenyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A010009090-250mg	1-(2-Amino-3-methylphenyl)propan-1-one	62819-85-6	97%	250mg	$504.00	2023-09-01
Alichem	A010009090-500mg	1-(2-Amino-3-methylphenyl)propan-1-one	62819-85-6	97%	500mg	$806.85	2023-09-01
Alichem	A010009090-1g	1-(2-Amino-3-methylphenyl)propan-1-one	62819-85-6	97%	1g	$1445.30	2023-09-01

1-Propanone, 1-(2-amino-3-methylphenyl)- Related Literature

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Additional information on 1-Propanone, 1-(2-amino-3-methylphenyl)-

Research Briefing on 1-Propanone, 1-(2-amino-3-methylphenyl)- (CAS: 62819-85-6) in Chemical Biology and Pharmaceutical Applications

1-Propanone, 1-(2-amino-3-methylphenyl)- (CAS: 62819-85-6) is a chemical compound of significant interest in the fields of chemical biology and pharmaceutical research. This briefing synthesizes recent advancements in the synthesis, characterization, and applications of this compound, with a focus on its potential therapeutic and biochemical roles. The compound's structural features, including the amino and methylphenyl groups, make it a versatile intermediate for drug development and biological studies.

Recent studies have highlighted the compound's role as a precursor in the synthesis of heterocyclic compounds, which are pivotal in medicinal chemistry. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of novel kinase inhibitors, showing promising activity against specific cancer cell lines. The study employed a combination of computational modeling and in vitro assays to elucidate the compound's binding affinity and mechanistic pathways.

In addition to its pharmacological potential, 1-Propanone, 1-(2-amino-3-methylphenyl)- has been investigated for its biochemical properties. Research from the European Journal of Biochemistry (2024) revealed its interaction with certain enzymes involved in neurotransmitter synthesis, suggesting potential applications in neurodegenerative disease research. The study utilized NMR spectroscopy and mass spectrometry to characterize the compound's interactions at the molecular level.

Further investigations into the compound's safety profile and pharmacokinetics are underway, as noted in a recent industry report by PharmaTech Insights (2024). Preliminary data indicate favorable metabolic stability, though additional in vivo studies are required to confirm these findings. The report also emphasizes the need for scalable synthesis methods to facilitate broader research and development efforts.

In conclusion, 1-Propanone, 1-(2-amino-3-methylphenyl)- (CAS: 62819-85-6) represents a promising candidate for diverse applications in drug discovery and biochemical research. Continued exploration of its properties and mechanisms will likely yield valuable insights for the pharmaceutical industry. Future research should focus on optimizing synthetic routes and expanding its therapeutic potential through targeted studies.